
commercial sources of high-purity DSPE-pyrene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: DSPE-Pyrene

Cat. No.: B12390110 Get Quote

A-Z Lipids
DSPE-PEG(2000) Pyrene · 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-

[pyrene(polyethylene glycol)-2000] (ammonium salt) · C147H277N2O59P · 3054.595 · 179579-

05-8. --INVALID-LINK--

A Technical Guide to Commercial Sources of High-
Purity DSPE-Pyrene
For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the commercial sources for high-purity 1,2-

distearoyl-sn-glycero-3-phosphoethanolamine-N-(1-pyrenesulfonyl) (DSPE-pyrene), a

fluorescent phospholipid vital for research and development in drug delivery systems. DSPE-
pyrene is frequently used as a fluorescent probe to characterize the formation and stability of

liposomes and nanoparticles due to the pyrene moiety's sensitivity to its environment.[1]

Commercial Supplier and Product Specifications
The following table summarizes the key quantitative data for DSPE-pyrene and its derivatives

available from various commercial suppliers. This information is critical for selecting the

appropriate material for specific research needs.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12390110?utm_src=pdf-interest
https://www.benchchem.com/product/b12390110?utm_src=pdf-body
https://www.benchchem.com/product/b12390110?utm_src=pdf-body
https://www.benchchem.com/product/b12390110?utm_src=pdf-body
https://www.benchchem.com/product/b12390110?utm_src=pdf-body
https://www.medchemexpress.com/dspe-pyrene.html
https://www.benchchem.com/product/b12390110?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12390110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier
Product
Name

Purity
Molecular
Weight (
g/mol )

CAS
Number

Storage
Conditions

MedchemExp

ress

DSPE-

Pyrene
>98% 1018.39 Not Specified -20°C

BroadPharm
DSPE-

Pyrene
>95% 1018.4 Not Specified -20°C

Nanocs
DSPE-

Pyrene
>95% Not Specified Not Specified

-20°C,

Protect from

light

Creative

Biolabs

DSPE-PEG-

Pyrene
>95% Not Specified Not Specified -20°C

Echelon

Biosciences

DSPE-

PEG(2000)

Pyrene

Not Specified 3054.595 179579-05-8 -20°C

Sigma-

Aldrich

1,2-

Distearoyl-sn-

glycero-3-

phosphoetha

nolamine

≥99% 748.07 1069-79-0 -20°C

APExBIO

1,2-

Distearoyl-sn-

glycero-3-PE

>98% 748.07 1069-79-0 -20°C

Larodan

1,2-

Distearoyl-sn-

Glycero-3-

Phosphatidyl

ethanolamine

>98% 748.07 1069-79-0 Freezer

Note: Some suppliers offer DSPE-pyrene conjugated with polyethylene glycol (PEG), which

alters the molecular weight and other properties. The table includes the base DSPE molecule

for reference.
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Experimental Protocols and Methodologies
The synthesis, purification, and application of DSPE-pyrene involve several key experimental

procedures. Below are detailed methodologies for these critical processes.

Synthesis of DSPE-Pyrene
The synthesis of DSPE-pyrene is a multi-step process that begins with the base phospholipid,

DSPE. A common synthetic route involves the conjugation of the pyrene moiety to the primary

amine of the DSPE headgroup.

Materials:

1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE)

Pyrene-1-sulfonyl chloride

Anhydrous solvent (e.g., Dichloromethane, Chloroform)

Tertiary amine base (e.g., Triethylamine)

Inert atmosphere (e.g., Nitrogen or Argon)

Procedure:

Dissolve DSPE in the anhydrous solvent within a flask under an inert atmosphere.

Add the tertiary amine base to the solution to act as a proton scavenger.

Slowly add a solution of pyrene-1-sulfonyl chloride in the same solvent to the DSPE solution.

Allow the reaction to stir at room temperature for a specified time, typically monitored by Thin

Layer Chromatography (TLC) to track the consumption of the starting materials.[2]

Once the reaction is complete, the solvent is removed under reduced pressure.

The crude product is then purified using chromatographic techniques.
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Purification by Column Chromatography
Purification is essential to remove unreacted starting materials and byproducts.[2]

Materials:

Crude DSPE-pyrene

Silica gel

Elution solvents (e.g., a gradient of chloroform to methanol)

Procedure:

Prepare a slurry of silica gel in a non-polar solvent and pack it into a glass column.[2]

Dissolve the crude DSPE-pyrene in a minimal amount of the initial elution solvent and load it

onto the column.[2]

Elute the column with a solvent gradient, starting with a non-polar solvent and gradually

increasing the polarity.

Collect fractions and analyze them by TLC to identify those containing the pure product.

Combine the pure fractions and evaporate the solvent to yield the purified DSPE-pyrene.

Characterization and Quality Control
The identity and purity of the synthesized DSPE-pyrene are confirmed using various analytical

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ³¹P NMR are used for structural

elucidation, confirming the presence of the stearoyl chains, the glycerol backbone, the

phosphoethanolamine headgroup, and the attached pyrene moiety.

Mass Spectrometry (MS): This technique is used to confirm the molecular weight of the final

product.
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High-Performance Liquid Chromatography (HPLC): HPLC, particularly reverse-phase HPLC

(RP-HPLC), is a powerful tool for assessing the purity of the final product.

Application: Formation of Pyrene-Labeled Liposomes
DSPE-pyrene is commonly incorporated into liposomal formulations to study their properties.

Materials:

Primary lipid (e.g., DSPC, Cholesterol)

DSPE-pyrene

Buffer solution (e.g., PBS)

Procedure:

Dissolve the primary lipids and a small molar percentage of DSPE-pyrene in a suitable

organic solvent (e.g., chloroform).

Create a thin lipid film by evaporating the solvent under a stream of nitrogen, followed by

drying under vacuum.

Hydrate the lipid film with the buffer solution by vortexing or sonication. This process leads to

the self-assembly of lipids into liposomes with DSPE-pyrene incorporated into the bilayer.

The resulting liposomes can be analyzed using fluorescence spectroscopy to study their

formation, stability, and fusion events.

Visualizations: Workflows and Pathways
The following diagrams illustrate key experimental workflows and conceptual pathways related

to the use of DSPE-pyrene.
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Caption: Experimental workflow for DSPE-pyrene synthesis and liposome formulation.
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Caption: Conceptual pathway for targeted drug delivery using lipid-based nanoparticles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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